Ala-Ala-Ala
Overview
Description
“Ala-Ala-Ala”, also known as Tri-L-alanine, is a tripeptide composed of three alanine amino acids . It is used as a model compound in the study of physicochemical parameters of small peptides .
Molecular Structure Analysis
The molecular structure of Ala-Ala-Ala involves three alanine amino acids linked by peptide bonds. The empirical formula is C9H17N3O4, and the molecular weight is 231.25 . More detailed structural analysis would require specific experimental data or computational modeling.
Physical And Chemical Properties Analysis
Ala-Ala-Ala is a white powder with a molecular weight of 231.25. It has an assay of ≥98% (TLC) and should be stored at a temperature of −20°C .
Scientific Research Applications
Peptides
- Biomedical Research : Cell-penetrating peptides (CPP) have served to deliver various molecules and particles into cells. This has vastly improved biomedical research .
- Disease Diagnostics and Drug Components : Future drug components show a very bright future via delivery of these therapeutic molecules such as nucleic acids, drugs, and imaging agents, to cells and tissues .
- Biochemistry, Molecular Biology, and Immunology : Synthetic peptides have found their places in these fields. They are extremely useful in studies regarding polypeptides, peptide hormones, hormone analogues, and the design of novel enzymes .
- Biotech Companies : New peptides that hold valuable pharmacologic properties have been discovered. The routine synthesis of large polypeptides or small proteins of 30-100 amino acids has enhanced peptide applications .
- Cancer Diagnosis and Treatment : Peptides are gaining increasing popularity in biotechnology and bioengineering areas for a number of research purposes including cancer diagnosis and treatment .
- Antibiotic Drug Development : Peptides are used in the development of antibiotic drugs .
Amino Acids
- Enzymology and Metabolism : Amino acids play a crucial role in enzymology and metabolism .
- Neurotransmission and Signaling : Amino acids and related compounds are involved in neurotransmission and signaling .
- Therapeutic Applications : Amino acids have therapeutic applications in neurology, immunology, cancer, metabolic disorders, and cardiovascular diseases .
- Biotechnological Applications : Amino acids have biotechnological applications in plants .
- Food Industry : Several amino acids or their derivatives are used as flavor enhancers in foods. For example, glycine and alanine are used to heighten flavor and taste .
- Chemical Industry : Many amino acids are used as precursors for chemicals used in various industries, such as pesticides and herbicides .
Peptides
- Peptide-Based Vaccines : Peptides are used to develop vaccines, where they stimulate an immune response .
- Peptide Nanotubes : These are used in various fields such as biotechnology, nanotechnology, and materials science .
- Diagnostic Peptides : Peptides are used in the diagnosis of diseases .
- Design of Novel Enzymes : Synthetic peptides are used in the design of novel enzymes .
- Antimicrobial Peptides : These are used in the treatment of infections .
- Cardiovascular Applications : Peptides are used in the treatment of cardiovascular diseases .
Amino Acids
- Gene Expression : Amino acids play important roles in gene expression .
- Cell Signal Transduction Regulation : Amino acids are involved in cell signal transduction regulation .
- Metabolic Pathway Regulation : Amino acids are crucial in metabolic pathway regulation .
- Neurotransmitter Transport : Amino acids are involved in neurotransmitter transport .
- Biosynthesis : Amino acids participate in biosynthesis .
- Food and Chemical Industry : Amino acids are used as flavor enhancers in foods and as precursors for chemicals used in various industries .
properties
IUPAC Name |
(2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3O4/c1-4(10)7(13)11-5(2)8(14)12-6(3)9(15)16/h4-6H,10H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)/t4-,5-,6-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYXHQQCXAJARLQ-ZLUOBGJFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(C)C(=O)NC(C)C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N[C@@H](C)C(=O)N[C@@H](C)C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701318524 | |
Record name | Trialanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701318524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ala-Ala-Ala | |
CAS RN |
5874-90-8 | |
Record name | Trialanine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5874-90-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Alanyl-alanyl-alanine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005874908 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Trialanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701318524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-L-alanyl-N-L-alanyl-L-alanine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.034 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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